6,7-Dibromonaphthalen-1-ol
Overview
Description
6,7-Dibromonaphthalen-1-ol is a chemical compound with the molecular formula C10H6Br2O . It is used in pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 6,7-Dibromonaphthalen-1-ol consists of a naphthalene core with two bromine atoms attached at the 6th and 7th positions and a hydroxyl group at the 1st position . The molecular weight of this compound is 301.96 .Scientific Research Applications
Optical and Electrochemical Properties
Research on derivatives of 6,7-dibromonaphthalen-1-ol, like oligo(1,5-dialkoxynaphthalene-2,6-diyl)s, reveals their potential in self-assembling ordered structures in solid states. These structures exhibit unique optical and electrochemical properties, including photoluminescence and electrochromism, which are useful in materials science applications (Yamaguchi & Yamauchi, 2015).
Fluorescent Sensor Development
6,7-dibromonaphthalen-1-ol derivatives have been utilized in designing fluorescent sensors. A study on a fluorescent sensor for aluminum ion detection, using compounds related to 6,7-dibromonaphthalen-1-ol, demonstrated its application in bacterial cell imaging and logic gate applications (Yadav & Singh, 2018).
Synthesis of Novel Compounds
6,7-Dibromonaphthalen-1-ol is a precursor in synthesizing new chemical compounds with diverse properties. Studies have used it to synthesize ball-type bisphthalocyanines and clamshell type bisphthalocyanine, showing varied electrochemical and spectroelectrochemical behaviors. These compounds have potential applications in materials science and electronics (Odabaş et al., 2007).
Structural Modeling and Dynamics
6,7-Dibromonaphthalen-1-ol derivatives have been key in studying structural modeling and dynamics in chemical systems. The study of 1,8-diarylnaphthalene systems derived from 6,7-dibromonaphthalen-1-ol has contributed to understanding molecular interactions and bond rotation dynamics (Thirsk et al., 2002).
Safety and Hazards
properties
IUPAC Name |
6,7-dibromonaphthalen-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6Br2O/c11-8-4-6-2-1-3-10(13)7(6)5-9(8)12/h1-5,13H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DDYDWJNNWZCZRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC(=C(C=C2C(=C1)O)Br)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6Br2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.96 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dibromonaphthalen-1-ol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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